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Compound of Interest

Compound Name: Butyl decanoate

Cat. No.: B1668121

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for butyl
decanoate, a fatty acid ester used in various research and development applications. This
document outlines the physical and chemical properties, potential hazards, handling
procedures, and emergency protocols associated with this compound.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of butyl decanoate.
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Property Value Reference

Molecular Formula C14H2802 [11(2)

Molecular Weight 228.37 g/mol [1]1(2)

Appearance I.Cok.)drless to almost colorless LIEI4I)
iqui

Approximately 123 °C at 4

Boiling Point mmHg; 274-275 °C at 760 2)
mmHg
Flash Point 120 °C (248 °F) TCC; 136 °C 2

Approximately 0.86 g/mL at 20
Density °C; 0.858 to 0.864 g/mL at 25 2)
°C

N Insoluble in water; Soluble in
Solubility cohol
alcohol.

) Approximately 1.43 at 20 °C;
Refractive Index (2)
1.427 to 1.433 at 20 °C

0.005 mmHg at 25 °C
Vapor Pressure , ©)
(estimated)

Hazard Identification and GHS Classification

According to aggregated data from multiple sources provided to the European Chemicals
Agency (ECHA), butyl decanoate does not meet the criteria for classification as a hazardous
substance under the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS). However, some sources suggest it may cause skin and eye irritation upon contact.
Therefore, it is prudent to handle it with appropriate care.

GHS Hazard Pictograms and Statements

As butyl decanoate is not classified as hazardous, there are no mandatory GHS pictograms or
hazard statements. However, for substances with the potential for mild irritation, the following
pictogram is often used as a precautionary measure.
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Precautionary GHS Pictogram

May cause skin and eye irritation.

Click to download full resolution via product page

Caption: Precautionary GHS pictogram for potential irritants.

First-Aid Measures

In the event of exposure to butyl decanoate, the following first-aid measures should be taken:

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air and ensure they
are comfortable for breathing. If the person feels

unwell, seek medical advice.

Skin Contact

Remove all contaminated clothing immediately.
Rinse the affected skin area well with water. If
skin irritation or a rash occurs, seek medical

advice.

Eye Contact

Rinse the eyes cautiously with water for several
minutes. If contact lenses are present and easy
to remove, take them out. If eye irritation

persists, seek medical attention.

Ingestion

Rinse the mouth with water. Seek medical

advice or attention.

Firefighting Measures
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Aspect

Recommendations

Suitable Extinguishing Media

Use water spray, dry powder, foam, or carbon

dioxide.

Specific Hazards

The product is not considered to be reactive

under normal conditions.

Protective Equipment

Firefighters should wear self-contained
breathing apparatus and complete protective

clothing.

Accidental Release Measures

A systematic approach is crucial when dealing with a chemical spill. The following workflow

outlines the general procedure for cleaning up a butyl decanoate spill.
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Spill Occurs

Assess the Spill
- Identify the chemical
- Determine the quantity
- Identify immediate hazards

Evacuate Immediate Area
- Alert personnel
- Restrict access

Don Personal Protective Equipment (PPE)
- Gloves
- Safety Goggles
- Lab Coat

Contain the Spill
- Use absorbent materials to dike the spill

Absorb the Spill
- Cover with absorbent material
- Work from outside in

Collect Absorbed Material
- Use non-sparking tools
- Place in a labeled, sealable container

Decontaminate the Area
- Clean the surface with an appropriate solvent

Dispose of Waste
- Follow institutional hazardous waste disposal procedures

Report the Incident
- Inform supervisor
- Complete necessary documentation

Cleanup Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Butyl Decanoate: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668121#butyl-decanoate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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